Traditional and new applications of the HCR in biosensing and biomedicine
Analyst Pub Date: 2021-10-19 DOI: 10.1039/D1AN01371H
Abstract
The hybridization chain reaction is a very popular isothermal nucleic acid amplification technology. A single-stranded DNA initiator triggers an alternate hybridization event between two hairpins forming a double helix polymer. Due to isothermal, enzyme-free and high amplification efficiency characteristics, the HCR is often used as a signal amplification technology for various biosensing and biomedicine fields. However, as an enzyme-free self-assembly reaction, it has some inevitable shortcomings of relatively slow kinetics, low cell internalization efficiency, weak biostability of DNA probes and uncontrollable reaction in these applications. More and more researchers use this reaction system to synthesize new materials. New materials can avoid these problems skillfully by virtue of their inherent biological characteristics, molecular recognition ability, sequence programmability and biocompatibility. Here, we summarized the traditional application of the HCR in biosensing and biomedicine in recent years, and also introduced its new application in the synthesis of new materials for biosensing and biomedicine. Finally, we summarized the development and challenges of the HCR in biosensing and biomedicine in recent years. We hope to give readers some enlightenment and help.
Recommended Literature
- [1] First-principles quantum simulations of exciton diffusion on a minimal oligothiophene chain at finite temperature†
- [2] Programmable hydrogels for the controlled release of therapeutic nucleic acid aptamers via reversible DNA hybridization†
- [3] Resonance Raman view of the active site architecture in bacterial DyP-type peroxidases†
- [4] Constant-potential molecular dynamics simulation and its application in rechargeable batteries
- [5] Fabrication of a reusable bifunctional biomimetic Ti4+-phosphorylated cellulose monolith with a coral-like structure for enrichment of phosphorylated and glycosylated peptides†
- [6] Contents list
- [7] Poly(vinyl alcohol)–cationic cellulose copolymer encapsulated SiO2 stationary phase for hydrophilic interaction liquid chromatography†
- [8] Novel bisimidazolium pincers as low loading ligands for in situ palladium-catalyzed Suzuki–Miyaura reaction in the ambient atmosphere†
- [9] High electron mobility and transverse negative magnetoresistance in van der Waals material Nb2GeTe4†
- [10] The crystal and molecular structure of 1,6:8,13-butane-diylidene[14]annulene
Journal Name：Analyst
Research Products
-
CAS no.: 179111-05-8
-
CAS no.: 1796-12-9
-
CAS no.: 178064-02-3
-
CAS no.: 114949-22-3
